Cas no 754131-60-7 (3-Bromo-2-(bromomethyl)pyridine)

3-Bromo-2-(bromomethyl)pyridine is a brominated pyridine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromine substituent at the 3-position and a reactive bromomethyl group at the 2-position—enable selective functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and the construction of heterocyclic frameworks. The compound's high reactivity and stability under controlled conditions facilitate its use in the development of agrochemicals, ligands, and active pharmaceutical ingredients (APIs). Proper handling is essential due to its sensitivity to moisture and potential lachrymatory effects. Suitable for use under inert atmospheres in controlled laboratory environments.

3-Bromo-2-(bromomethyl)pyridine structure

754131-60-7 structure

Product Name:3-Bromo-2-(bromomethyl)pyridine

CAS No:754131-60-7

MF:C₆H₅Br₂N

MW:250.918599843979

MDL:MFCD09999976

CID:1006530

PubChem ID:21441081

Update Time:2025-06-08

3-Bromo-2-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-bromo-2-(bromomethyl)pyridine
- 1-Propanol, 3-bromo-2-(bromomethyl)-, acetate
- 3-bromo-2-(bromomethyl)propyl acetate
- 3-bromo-2-bromomethylprop-1-yl acetate
- 3-bromo-2-bromomethylpropyl acetate
- 3-bromo-2-bromomethylpyridine
- 3-bromo-2-bromomethyl-pyridine
- ACMC-20m9gy
- CTK0G4087
- Pyridine, 3-bromo-2-(bromomethyl)-
- FVIZOBDAEIFYGH-UHFFFAOYSA-N
- SB21468
- AK158877
- ST2404927
- F10070
- FT-0702477
- MFCD09999976
- SY223889
- AMY39673
- EN300-270063
- N13045
- AKOS024259034
- 754131-60-7
- DS-9406
- SCHEMBL507581
- CS-0137384
- DA-03056
- 3-Bromo-2-(bromomethyl)pyridine
- MDL： MFCD09999976
- Inchi： 1S/C6H5Br2N/c7-4-6-5(8)2-1-3-9-6/h1-3H,4H2
- InChI Key： FVIZOBDAEIFYGH-UHFFFAOYSA-N
- SMILES： BrC1=CC=CN=C1CBr

Computed Properties

Exact Mass: 248.87885
Monoisotopic Mass: 248.87887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2.1

Experimental Properties

PSA: 12.89

3-Bromo-2-(bromomethyl)pyridine Pricemore >>

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